Cas no 473417-50-4 (6-Methoxy-1H-indazole-5-carbonitrile)

• Product Name: 6-Methoxy-1H-indazole-5-carbonitrile
• CAS No: 473417-50-4
• MF: C₉H₇N₃O
• MW: 173.171381235123
• MDL: MFCD11007887
• CID: 840406
• PubChem ID: 22260781
• Update Time: 2025-04-19

6-Methoxy-1H-indazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-1H-indazole-5-carbonitrile
• 5-Cyano-6-methoxy (1H)indazole
• MFCD11007887
• SB15724
• 6-(Methyloxy)-1H-indazole-5-carbonitrile
• MSRRQLSLGWPBTF-UHFFFAOYSA-N
• DA-36089
• DTXSID00624023
• 473417-50-4
• CS-0054441
• 1H-Indazole-5-carbonitrile,6-methoxy-(9ci)
• P11002
• BS-49880
• SCHEMBL1979569
• AKOS006302983
• SY322138

• MDL： MFCD11007887
• Inchi： 1S/C9H7N3O/c1-13-9-3-8-7(5-11-12-8)2-6(9)4-10/h2-3,5H,1H3,(H,11,12)
• InChI Key： MSRRQLSLGWPBTF-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CC2C=NNC=2C=1

Computed Properties

• Exact Mass: 173.058911855g/mol
• Monoisotopic Mass: 173.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles